4-Chlorobenzene-1,2-dicarbonyl dichloride

• CAS RN: 62366-66-9
• Molecular Formula: C8H3Cl3O2
• Molecular Weight: 237.5 g/mol
• IUPAC Name: 4-chlorobenzene-1,2-dicarbonyl chloride
• InChI: InChI=1S/C8H3Cl3O2/c9-4-1-2-5(7(10)12)6(3-4)8(11)13/h1-3H
• InChI Key: RNOVZBXRHVJOCI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)C(=O)Cl)C(=O)Cl

Description

4-Chlorobenzene-1,2-dicarbonyl dichloride is a useful research compound. Its molecular formula is C8H3Cl3O2 and its molecular weight is 237.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 1-l three-necked flask, equipped with a mechanical stirrer, a condenser with a gas outlet and an equa-pressured addition funnel, is charged 241.5 g (1 mole) of 4-chloratetrahydrophthaloyl chloride and 36 g of chlorobenzene. The mixture is heated to 100°-110° C. with stirring. Bromine, 320 g (2 moles) is added dropwise into the solution in a sub-surface manner. The color dissipates quickly and an evolution of gas occurs. When approximately 240 g of bromine has been added, the pot temperature is raised to 135° C. The addition of bromine continues until completion. The pot temperature is then raised to 165°-170° C. for 2-4 fours. during this period, an additional amount of bromine, such as about 10 to 15 g, may be added to complete the conversion of 4-chlorotetrahydrophthaloyl chloride. A good yield of 4-chlorophthaloyl chloride will be obtained from the distillation of the mixture.